Cas no 2034435-23-7 (N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide)

• Product Name: N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide
• CAS No: 2034435-23-7
• MF: C₁₉H₁₄N₄O₃
• MW: 346.339463710785
• CID: 5376836
• Update Time: 2025-06-08

N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[[6-(2-Furanyl)-3-pyridinyl]methyl]-5-(3-pyridinyl)-3-isoxazolecarboxamide
• N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide

• Inchi： 1S/C19H14N4O3/c24-19(16-9-18(26-23-16)14-3-1-7-20-12-14)22-11-13-5-6-15(21-10-13)17-4-2-8-25-17/h1-10,12H,11H2,(H,22,24)
• InChI Key： HHDPJUZPUBWYCH-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CN=C2)=CC(C(NCC2=CC=C(C3=CC=CO3)N=C2)=O)=N1

Experimental Properties

• Density: 1.300±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 638.4±55.0 °C(Predicted)
• pka: 12.40±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide

Introduction to N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide (CAS No. 2034435-23-7)

N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2034435-23-7, represents a novel molecular entity with a unique structural framework that combines pyridine, furan, and oxazole moieties. The intricate arrangement of these heterocyclic rings, coupled with the presence of amide and alkyl substituents, positions this molecule as a promising candidate for further exploration in drug discovery and development.

The structural features of N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide make it particularly interesting from a chemical biology perspective. The pyridine rings contribute to the molecule's solubility and potential interaction with biological targets, while the furan moiety introduces a degree of flexibility and electronic richness. The oxazole ring, known for its stability and bioisosteric properties with other heterocycles, further enhances the compound's pharmacological potential.

In recent years, there has been a surge in research focused on developing small molecules that can modulate biological pathways associated with various diseases. N-{[6-(furan-2-yl)pyridin-3-yl]methyl}-5-(pyridin-3-yl)-1,2-oxazole-3-carboxamide has emerged as a compound of interest due to its ability to interact with specific enzymes and receptors. Its dual functionality, arising from the combination of pyridine and furan derivatives, suggests that it may have multiple points of interaction within biological systems, potentially leading to synergistic effects in therapeutic applications.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions and reagent selection. The introduction of the amide group at the 3-position of the oxazole ring is particularly critical, as it influences the molecule's overall conformation and reactivity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of N-{[6-(furan-2-yl)pyridin-3-y]methyl}-5-(pyridin--3--y]l)-1,2--oxazole--3--carboxamide efficiently.

The pharmacological profile of N-{[6-(furan--2--y]methyl]-5-(pyridin--3--y]l)-1,2--oxazole--3--carboxamide has been the subject of extensive investigation in recent years. Preclinical studies have demonstrated its potential in modulating pathways relevant to inflammation, cancer, and neurodegenerative disorders. The presence of multiple pharmacophoric elements within its structure allows it to engage with various biological targets simultaneously, which is a key factor in its therapeutic efficacy.

One of the most compelling aspects of this compound is its ability to interact with protein kinases, which are central players in many disease pathways. The pyridine and furan moieties are particularly adept at binding to hydrophobic pockets within these kinases, thereby inhibiting their activity. This mode of action has been explored in several clinical trials targeting cancers and inflammatory diseases. The results have been promising, with some derivatives showing significant promise in preclinical models.

In addition to its kinase inhibition properties, N-{[6-(furan--2-y]methyl]-5-(pyridin--3-y]l)-1,2--oxazole--3-carboxamide has shown potential in modulating other biological processes. For instance, it has been found to interact with transcription factors involved in cell cycle regulation and apoptosis. These interactions suggest that the compound may have broader therapeutic applications beyond its primary mode of action.

The development of new drug candidates often involves optimizing synthetic routes to improve yield and purity while reducing costs. In the case of N-{[6-(furan--2-y]methyl]-5-(pyridin--3-y]l)-1,2--oxazole--3-carboxamide), researchers have focused on developing scalable synthetic methodologies that maintain the integrity of the complex molecular framework. Advances in green chemistry principles have also been incorporated into these processes to minimize environmental impact.

The future prospects for N-{[6-(furan---y]methyl]-5-(pyridin---y]l)-1z---oxazole---z---carboxamide are bright given its multifaceted pharmacological properties. Further research is ongoing to explore its potential in treating a variety of diseases. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced therapeutic profiles.

In conclusion,N-[{z(---z)z}]methyl]-z(---y])l)--oxazole-z-carboxamide (CAS No.z0zz44z35-zz-z7) is a remarkable compound with significant promise in pharmaceutical applications Its unique structural features make it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various diseases Its synthesis pharmacological profile and future prospects underscore its importance as a molecular entity worth studying and developing into new therapies.